Cas no 551950-47-1 (3-tert-butylsulfanylpyridin-2-amine)

• Product Name: 3-tert-butylsulfanylpyridin-2-amine
• CAS No: 551950-47-1
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• MDL: MFCD05663516
• CID: 943518
• PubChem ID: 329771335
• Update Time: 2025-10-28

3-tert-butylsulfanylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-tert-butylsulfanyl-pyridin-2-ylamine
• 3-tert-butylsulfanylpyridin-2-amine
• 3-(tert-Butylthio)pyridin-2-amine
• PB18676
• 3-tert-Butylsulfanyl-pyridin-2-ylamine, AldrichCPR
• AS-34161
• 3-(tert-butylsulfanyl)pyridin-2-amine
• SCHEMBL3074012
• DB-029525
• A830519
• 3-[(1,1-Dimethylethyl)thio]-2-pyridinamine
• 51950-47-1
• AKOS006343536
• DTXSID80590318
• 551950-47-1
• CS-0051803
• 2-pyridinamine, 3-[(1,1-dimethylethyl)thio]-

• MDL： MFCD05663516
• Inchi： 1S/C9H14N2S/c1-9(2,3)12-7-5-4-6-11-8(7)10/h4-6H,1-3H3,(H2,10,11)
• InChI Key： JBLSSTPVTVGUEG-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=C1N)C(C)(C)C

Computed Properties

• Exact Mass: 182.08800
• Monoisotopic Mass: 182.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2
• XLogP3: 2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 284.7±20.0 °C at 760 mmHg
• Flash Point: 126.0±21.8 °C
• Refractive Index: 1.57
• PSA: 64.21000
• LogP: 3.13560
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-tert-butylsulfanylpyridin-2-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-tert-butylsulfanylpyridin-2-amine

3-Tert-Butylsulfanylpyridin-2-Amine: A Comprehensive Overview

3-Tert-butylsulfanylpyridin-2-amine, also known by its CAS registry number CAS No. 551950-47-1, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its pyridine ring structure, which is substituted with a tert-butylsulfanyl group at the 3-position and an amino group at the 2-position. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 3-tert-butylsulfanylpyridin-2-amine typically involves multi-step organic reactions, often starting from pyridine derivatives. The introduction of the tert-butylsulfanyl group is achieved through nucleophilic substitution or coupling reactions, while the amino group is introduced via amination or reduction of a nitrile group. These synthetic routes are optimized to ensure high yields and purity, which are critical for applications in drug discovery and materials science.

Recent studies have highlighted the potential of 3-tert-butylsulfanylpyridin-2-amine as a building block in medicinal chemistry. Its unique structure allows for modulation of pharmacokinetic properties, making it a promising candidate for drug delivery systems. For instance, researchers have explored its role in enhancing the bioavailability of certain therapeutic agents by modifying the compound's solubility and permeability.

In addition to its pharmaceutical applications, 3-tert-butylsulfanylpyridin-2-amine has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its investigation as a ligand in catalytic systems. Recent findings suggest that this compound can enhance the efficiency of catalytic processes in organic synthesis, particularly in cross-coupling reactions.

The electronic properties of 3-tert-butylsulfanylpyridin-2-amine also make it a candidate for use in optoelectronic materials. Its conjugated system allows for efficient charge transport, which is essential for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Ongoing research is focused on optimizing its electronic characteristics to improve device performance.

In terms of environmental impact, 3-tert-butylsulfanylpyridin-2-amine has been studied for its biodegradability and toxicity profiles. Initial results indicate that the compound exhibits low toxicity to aquatic organisms, suggesting that it may be suitable for use in eco-friendly chemical processes. However, further studies are required to fully assess its environmental impact.

The versatility of CAS No. 551950-47-1 lies in its ability to serve as a versatile platform for chemical innovation. Its structure can be easily modified to create derivatives with tailored properties, opening up new avenues for research and development. As such, this compound represents a valuable addition to the toolbox of modern chemists and materials scientists.